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Compound of Interest

ethyl 1,4-dimethyl-1H-pyrazole-3-
Compound Name:
carboxylate

Cat. No. B1337411

Absence of a confirmed CAS number for ethyl 1,4-dimethyl-1H-pyrazole-3-carboxylate
suggests it is a less common isomer. This guide focuses on its structurally significant and
commercially available isomers, providing a comprehensive resource for their application in
research and development.

This technical whitepaper serves as an in-depth guide for researchers, scientists, and
professionals in drug development on the synthesis, properties, and potential applications of
ethyl dimethyl-1H-pyrazole-carboxylate isomers. While the specific isomer, ethyl 1,4-dimethyl-
1H-pyrazole-3-carboxylate, lacks a readily identifiable CAS number in major chemical
databases, this document will focus on the well-characterized and commercially available
isomers: ethyl 1,5-dimethyl-1H-pyrazole-3-carboxylate, ethyl 1,3-dimethyl-1H-pyrazole-5-
carboxylate, and ethyl 3,5-dimethyl-1H-pyrazole-4-carboxylate. Understanding the
characteristics of these related compounds provides a crucial framework for predicting the
behavior and potential of the broader class of dimethyl-pyrazole-carboxylates.

Physicochemical and Spectroscopic Data of Key
Isomers

The following table summarizes the key quantitative data for the commercially available
isomers, facilitating a comparative analysis of their properties.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1337411?utm_src=pdf-interest
https://www.benchchem.com/product/b1337411?utm_src=pdf-body
https://www.benchchem.com/product/b1337411?utm_src=pdf-body
https://www.benchchem.com/product/b1337411?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Ethyl 1,5-dimethyl- Ethyl 1,3-dimethyl- Ethyl 3,5-dimethyl-

Property 1H-pyrazole-3- 1H-pyrazole-5- 1H-pyrazole-4-
carboxylate carboxylate carboxylate
CAS Number 5744-51-4 5744-40-1[1] 35691-93-1
Molecular Formula CsH12N202 CsH12N202[1] CsH12N202[2]
Molecular Weight 168.19 g/mol 168.19 g/mol [1] 168.19 g/mol [2]
Physical Form Solid
Melting Point 42-46 °C
SMILES CCOC(=0)clcc(C)n(  CCOC(=0)C1=CC(=N CCOC(=0)C1=C(NN=
C)nl N1C)C[1] C1C)C[2]
OJPXVXXMBWKEAT- BCKARVLFIJPHQU-
INChl Key -
UHFFFAOYSA-N UHFFFAOYSA-N[2]

Experimental Protocols: Synthesis of Pyrazole
Carboxylates

The synthesis of pyrazole carboxylates is a well-established area of heterocyclic chemistry. The
Knorr pyrazole synthesis and its variations are fundamental methods employed.

General Synthesis of Substituted Pyrazole Carboxylates

A common and versatile method for synthesizing substituted ethyl pyrazole carboxylates
involves the condensation of a B-dicarbonyl compound with a hydrazine derivative. For N-
methylated pyrazoles, methylhydrazine is a key reagent.

A generalized experimental workflow is as follows:
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Step 1: Condensation
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Step 3: Work-up and Purification
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Chromatography/Recrystallization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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